Cas no 900011-93-0 (2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 900011-93-0
• MF: C₁₆H₁₄F₃N₅O₃
• MW: 381.30927324295
• CID: 5494761
• Update Time: 2025-07-14

2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-N-[4-(trifluoromethyl)phenyl]-
• 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-4-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C16H14F3N5O3/c17-16(18,19)10-1-3-11(4-2-10)22-13(26)8-23-9-20-14-12(15(23)27)7-21-24(14)5-6-25/h1-4,7,9,25H,5-6,8H2,(H,22,26)
• InChI Key： YAQKGWKRYWEKTG-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C(F)(F)F)C=C2)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-4-(trifluoromethyl)phenylacetamide

Introduction to Compound CAS No. 900011-93-0: 2-(1-(2-Hydroxyethyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl)-N-[4-(Trifluoromethyl)Phenyl]Acetamide

The compound with CAS No. 900011-93-0, known as 2-(1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-[4-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system combining pyrazole and pyrimidine rings. This core is further substituted with a hydroxyethyl group at position 1 and an oxo group at position 4. The acetamide moiety attached at position 5 introduces additional functional groups that enhance the molecule's pharmacokinetic properties and bioavailability.

One of the key features of this compound is the presence of a trifluoromethyl group on the phenyl ring. This substituent not only increases the lipophilicity of the molecule but also contributes to its stability and ability to penetrate biological membranes. Recent studies have shown that trifluoromethylated compounds exhibit enhanced selectivity and potency in various therapeutic areas, including oncology and infectious diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and acylation. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction sequence while minimizing side reactions.

From a biological standpoint, this compound has demonstrated promising activity in vitro against several targets. For instance, it has shown inhibitory effects on kinases involved in cell signaling pathways that are critical for cancer progression. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties by modulating key enzymes associated with inflammation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided further optimization efforts to improve its affinity and selectivity.

In terms of applications, this compound holds potential as a lead molecule for drug development programs targeting diseases such as cancer, inflammatory disorders, and viral infections. Its unique combination of structural features makes it an attractive candidate for further preclinical evaluation.

Looking ahead, ongoing research is focused on understanding the pharmacokinetics and toxicity profiles of this compound in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.